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Compound of Interest

Compound Name: Pimicotinib

Cat. No.: B12375259 Get Quote

Abstract
Pimicotinib (also known as ABSK021) is a potent and selective orally bioavailable inhibitor of

the colony-stimulating factor 1 receptor (CSF1R).[1][2][3][4] It is under investigation for its

immunomodulatory and antineoplastic activities, particularly in the treatment of tenosynovial

giant cell tumors (TGCT).[1][4][5][6][7][8] Proper preparation of Pimicotinib stock solutions is

critical for obtaining accurate and reproducible results in both in vitro and in vivo experiments.

This document provides detailed protocols for the solubilization and storage of Pimicotinib.

Physicochemical Properties
A summary of the key physical and chemical properties of Pimicotinib is presented in Table 1.

This information is essential for accurate calculation of stock solution concentrations and for

understanding its solubility characteristics.
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Property Value Source

Molecular Formula C₂₂H₂₄N₆O₃ [1][2][3]

Molecular Weight 420.47 g/mol [3][4][5]

Appearance White to off-white solid [2]

CAS Number 2253123-16-7 [2][3]

Solubility in DMSO 84 mg/mL (199.77 mM) [3][9]

Solubility in Ethanol 21 mg/mL (49.94 mM) [3][9]

Solubility in Water Insoluble [3][9]

Experimental Protocols
Materials and Equipment

Pimicotinib powder

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (200 proof), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, nuclease-free tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Pimicotinib Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for cell-based assays.
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Pre-weighing Preparation: Before opening the Pimicotinib container, allow it to equilibrate to

room temperature for at least 15-20 minutes to prevent condensation.

Weighing Pimicotinib: On a calibrated analytical balance, carefully weigh out 4.21 mg of

Pimicotinib powder and place it into a sterile microcentrifuge tube. Calculation: Volume (L) =

Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol )) Volume (mL) = (0.00421 g /

(0.010 mol/L * 420.47 g/mol )) * 1000 mL/L ≈ 1.0 mL

Solubilization: Add 1.0 mL of anhydrous DMSO to the tube containing the Pimicotinib
powder. For optimal dissolution, use fresh DMSO, as absorbed moisture can reduce

solubility.[3]

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely

dissolved. Gentle warming or sonication may be used if necessary to facilitate dissolution.

[10]

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.[2][3] Store the aliquots at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (6 months to 1 year).[2][3]

Safety Precautions
Handle Pimicotinib powder in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, at all times.

Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for preparing a Pimicotinib stock

solution and its mechanism of action.
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Pimicotinib Stock Solution Workflow

Equilibrate Pimicotinib
Powder to Room Temp.

Weigh 4.21 mg
Pimicotinib

Add 1.0 mL
Anhydrous DMSO

Vortex to Dissolve

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C
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Caption: Workflow for Pimicotinib Stock Solution Preparation.
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Pimicotinib Mechanism of Action

Pimicotinib

CSF1R

 inhibits

Inhibition of TAMs &
MDSCs

Downstream Signaling
(e.g., proliferation, survival)

 activation

Enhanced Anti-Tumor
T-cell Response

Click to download full resolution via product page

Caption: Simplified Pimicotinib Signaling Pathway Inhibition.

Storage and Stability
Proper storage is crucial to maintain the activity of Pimicotinib stock solutions.

Powder: Store the solid compound at -20°C for up to 3 years or at 4°C for up to 2 years.[2]

Stock Solutions: For solutions in DMSO, store at -80°C for up to one year or at -20°C for up

to one month.[3] It is strongly recommended to prepare single-use aliquots to prevent

degradation from multiple freeze-thaw cycles.[2][3]

By following these guidelines, researchers can ensure the accurate and effective use of

Pimicotinib in their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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